Cas no 2228820-51-5 ((1H-indol-7-yl)methanesulfonamide)

• Product Name: (1H-indol-7-yl)methanesulfonamide
• CAS No: 2228820-51-5
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6384415
• PubChem ID: 91208028
• Update Time: 2025-06-12

(1H-indol-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1H-indol-7-yl)methanesulfonamide
• EN300-1987497
• 2228820-51-5

• Inchi： 1S/C9H10N2O2S/c10-14(12,13)6-8-3-1-2-7-4-5-11-9(7)8/h1-5,11H,6H2,(H2,10,12,13)
• InChI Key： MCRHWOVOXXTJGE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C2C=CNC=12)(N)(=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (1H-indol-7-yl)methanesulfonamide

Research Brief on (1H-indol-7-yl)methanesulfonamide (CAS: 2228820-51-5): Recent Advances and Applications

In recent years, (1H-indol-7-yl)methanesulfonamide (CAS: 2228820-51-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its indole core, has demonstrated promising biological activities, particularly in the modulation of key enzymatic pathways and receptor interactions. The compound's unique structural features, including the sulfonamide moiety and the indole scaffold, contribute to its potential as a versatile pharmacophore for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (1H-indol-7-yl)methanesulfonamide derivatives as potent inhibitors of carbonic anhydrase isoforms. The research team employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity and selectivity. Their findings revealed that modifications at the sulfonamide group significantly influenced inhibitory activity, with certain derivatives exhibiting nanomolar potency against cancer-associated carbonic anhydrase IX and XII isoforms. These results highlight the potential of (1H-indol-7-yl)methanesulfonamide as a lead compound for developing novel anticancer agents targeting tumor hypoxia.

Another significant advancement comes from neuropharmacology research, where (1H-indol-7-yl)methanesulfonamide was investigated for its effects on serotonin receptor subtypes. In vitro studies demonstrated that the compound acts as a selective partial agonist at 5-HT1A receptors while showing minimal activity at other serotonin receptor subtypes. This selective profile suggests potential applications in the treatment of neuropsychiatric disorders, particularly anxiety and depression, where modulation of 5-HT1A receptor activity is clinically relevant. The compound's ability to cross the blood-brain barrier was confirmed through pharmacokinetic studies in rodent models.

The antimicrobial potential of (1H-indol-7-yl)methanesulfonamide has also been explored in recent investigations. Researchers have reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies suggest that the compound interferes with bacterial folate biosynthesis, a pathway distinct from conventional sulfonamide antibiotics, potentially offering a solution to existing resistance mechanisms. These findings were published in the Antimicrobial Agents and Chemotherapy journal, sparking interest in further development of this compound as a novel antibacterial agent.

From a chemical synthesis perspective, recent work has focused on developing more efficient and scalable routes to produce (1H-indol-7-yl)methanesulfonamide. A team at MIT reported a novel one-pot synthesis method that significantly improves yield (up to 78%) while reducing the number of purification steps. This advancement, published in Organic Process Research & Development, addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation and potential commercialization of the compound.

Looking forward, the diverse biological activities of (1H-indol-7-yl)methanesulfonamide position it as a promising scaffold for multipharmacology approaches. Current research efforts are exploring its potential in combination therapies and as a molecular probe for studying biological pathways. The compound's relatively low toxicity profile in preliminary safety assessments further supports its translational potential. However, researchers emphasize the need for more comprehensive preclinical studies to fully characterize its pharmacokinetic properties and potential off-target effects before advancing to clinical trials.